Ethyl 4-(2-chlorobenzamido)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(2-chlorobenzoyl)amino]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18ClN3O4/c1-3-29-21(28)19-17(23-20(27)15-6-4-5-7-16(15)22)12-18(26)25(24-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,23,27)
• InChI Key: AVLALJGPZOXDAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NC(=O)C2=CC=CC=C2Cl)C3=CC=C(C=C3)C
• Molecular Formula: C21H18ClN3O4
• Molecular Weight: 411.8 g/mol

Description

Ethyl 4-(2-chlorobenzamido)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H18ClN3O4 and its molecular weight is 411.84. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivatives Research in the field of heterocyclic chemistry often explores the synthesis of complex molecules for various applications, including pharmaceuticals, agrochemicals, and materials science. For instance, the work by Farag, Kheder, and Mabkhot (2008) details the synthesis of new pyrimidine derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, demonstrating the utility of similar compounds in generating a wide range of biologically active molecules (Farag, Kheder, & Mabkhot, 2008). Such research underscores the importance of developing new synthetic routes and derivatives for expanding the chemical space of heterocyclic compounds.

Antimicrobial Applications A key area of application for heterocyclic compounds is in the development of new antimicrobial agents. The study by Farag et al. also evaluated the antimicrobial activity of selected pyrimidine derivatives, highlighting the potential of these compounds to address the growing challenge of antibiotic resistance. This underscores the importance of heterocyclic chemistry in discovering new drugs with novel mechanisms of action against pathogenic microorganisms.

Material Science and Corrosion Inhibition Another intriguing application of heterocyclic compounds is in material science, particularly in the development of corrosion inhibitors. Dohare, Ansari, Quraishi, and Obot (2017) investigated the corrosion inhibition properties of pyranpyrazole derivatives on mild steel, revealing that such compounds could provide effective protection against corrosion, which is critical for industrial applications (Dohare, Ansari, Quraishi, & Obot, 2017). These findings suggest that ethyl 4-(2-chlorobenzamido)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate and its derivatives could have potential applications in creating new materials with enhanced durability and resistance to environmental degradation.